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Compound of Interest

Compound Name: 1,7-Naphthyridin-3-amine

Cat. No.: B1590691 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount for ensuring laboratory safety and environmental

protection. This guide provides essential logistical and safety information for the disposal of

1,7-Naphthyridin-3-amine, a compound often used in pharmaceutical research.

Chemical and Physical Properties
A summary of the key quantitative data for 1,7-Naphthyridin-3-amine is presented in the table

below. Understanding these properties is crucial for safe handling and storage.
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Property Value Source

Molecular Formula C₈H₇N₃ [1][2]

Molecular Weight 145.16 g/mol [1][2]

Appearance Pale yellow crystalline powder [3]

Melting Point 190-195 °C [3]

Solubility
Limited water solubility; soluble

in DMSO and DMF
[3]

XLogP3 0.4 [1]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
3 [2]

Hazard Identification and Safety Precautions
1,7-Naphthyridin-3-amine is classified as hazardous. It is harmful if swallowed, causes skin

irritation, and can result in serious eye irritation. It may also cause respiratory irritation.

Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use compatible chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to

prevent skin exposure.

Respiratory Protection: Use a government-approved respirator when handling the

compound, especially if dust may be generated.

Handling and Storage:

Handle in a well-ventilated area, preferably within a chemical fume hood.
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Avoid contact with skin, eyes, and clothing.

Do not breathe in dust or vapors.

Wash hands thoroughly after handling.

Store in a tightly sealed container in a cool, dry, and well-ventilated place, protected from

light and moisture.

Keep away from strong oxidizing agents.

Operational Disposal Plan
The recommended procedure for the disposal of 1,7-Naphthyridin-3-amine is to engage a

licensed professional waste disposal service. This ensures compliance with all local, state, and

federal regulations. The following steps outline the process for the safe disposal of this

chemical.

Step 1: Waste Identification and Segregation

Clearly label the waste container with "Hazardous Waste" and the chemical name "1,7-
Naphthyridin-3-amine".

Do not mix with other waste streams to avoid potential chemical reactions.

Keep a detailed record of the amount of waste generated.

Step 2: Waste Accumulation and Storage

Store the waste in a compatible, tightly sealed container. The original container is often a

suitable choice.

The storage area should be secure and accessible only to authorized personnel.

Ensure the storage area has secondary containment to manage any potential leaks or spills.

Step 3: Arrange for Professional Disposal
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Contact your institution's Environmental Health and Safety (EHS) department to coordinate

the pickup and disposal.

If your institution does not have an EHS department, contract a licensed hazardous waste

disposal company.

Provide the waste disposal company with the Safety Data Sheet (SDS) for 1,7-
Naphthyridin-3-amine and a detailed inventory of the waste.

Step 4: Documentation

Retain all documentation related to the disposal, including waste manifests and certificates

of disposal, as required by regulations.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 1,7-
Naphthyridin-3-amine.
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Caption: Workflow for the safe disposal of 1,7-Naphthyridin-3-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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